Cas no 2201650-70-4 (N-(3-Chloro-4-methylphenyl)-4-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-1-piperazinecarboxamide)

• Product Name: N-(3-Chloro-4-methylphenyl)-4-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-1-piperazinecarboxamide
• CAS No: 2201650-70-4
• MF: C₁₈H₂₃ClN₄O₃
• MW: 378.853223085403
• CID: 5410554
• PubChem ID: 145896986
• Update Time: 2025-07-09

N-(3-Chloro-4-methylphenyl)-4-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-1-piperazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide
• Z1477466356
• EN300-26581939
• 2201650-70-4
• N-(3-Chloro-4-methylphenyl)-4-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-1-piperazinecarboxamide

• Inchi： 1S/C18H23ClN4O3/c1-3-16(24)20-7-6-17(25)22-8-10-23(11-9-22)18(26)21-14-5-4-13(2)15(19)12-14/h3-5,12H,1,6-11H2,2H3,(H,20,24)(H,21,26)
• InChI Key： GJVONTFEZIEAGV-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(C)C(Cl)=C2)=O)CCN(C(=O)CCNC(=O)C=C)CC1

Computed Properties

• Exact Mass: 378.1458683g/mol
• Monoisotopic Mass: 378.1458683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 692.5±55.0 °C(Predicted)
• pka: 13.28±0.70(Predicted)

Additional information on N-(3-Chloro-4-methylphenyl)-4-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-1-piperazinecarboxamide

Recent Advances in the Study of N-(3-Chloro-4-methylphenyl)-4-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-1-piperazinecarboxamide (CAS: 2201650-70-4)

The compound N-(3-Chloro-4-methylphenyl)-4-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-1-piperazinecarboxamide (CAS: 2201650-70-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a piperazinecarboxamide core and an acrylamide moiety. These structural elements are believed to contribute to its ability to interact with specific biological targets, particularly in the context of kinase inhibition. Preliminary in vitro assays have demonstrated promising activity against a range of cancer cell lines, suggesting its potential as an anticancer agent.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from commercially available precursors. This improved synthetic pathway not only enhances the yield but also reduces the formation of by-products, making it more suitable for large-scale production.

In terms of biological evaluation, recent studies have focused on elucidating the compound's mechanism of action. It has been shown to inhibit the activity of certain protein kinases, which play a critical role in cell proliferation and survival. Specifically, the compound exhibits selective inhibition against kinases involved in signaling pathways that are often dysregulated in cancer. This selectivity is a significant advantage, as it may reduce the likelihood of off-target effects and associated toxicity.

Furthermore, pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that the compound has favorable bioavailability and a reasonable half-life, which are essential for its development as a therapeutic agent. However, further optimization may be required to improve its metabolic stability and reduce potential drug-drug interactions.

In addition to its anticancer potential, recent research has explored the compound's applicability in other therapeutic areas. For instance, preliminary data suggest that it may have anti-inflammatory and immunomodulatory effects, opening up new avenues for its use in treating autoimmune diseases and chronic inflammatory conditions. These findings underscore the versatility of this compound and its potential to address multiple unmet medical needs.

Despite these promising results, several challenges remain. For example, the compound's solubility and stability under physiological conditions need to be further investigated. Additionally, more comprehensive toxicology studies are required to assess its safety profile before it can progress to clinical trials. Collaborative efforts between academia and industry will be crucial to address these challenges and accelerate the development of this compound.

In conclusion, N-(3-Chloro-4-methylphenyl)-4-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-1-piperazinecarboxamide (CAS: 2201650-70-4) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater detail.